4-(1-ethyl-1H-imidazol-2-yl)-1-(2-phenoxybenzoyl)piperidine

• IUPAC Name: [4-(1-ethylimidazol-2-yl)piperidin-1-yl]-(2-phenoxyphenyl)methanone
• InChI: InChI=1S/C23H25N3O2/c1-2-25-17-14-24-22(25)18-12-15-26(16-13-18)23(27)20-10-6-7-11-21(20)28-19-8-4-3-5-9-19/h3-11,14,17-18H,2,12-13,15-16H2,1H3
• InChI Key: FBHDOTCZQIELFY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCN(CC2)C(=O)C3=CC=CC=C3OC4=CC=CC=C4
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

Synthesis Analysis

The synthesis of imidazolyl-piperidine derivatives typically involves multi-step chemical reactions, often starting from basic heterocyclic frameworks such as imidazole and piperidine. These processes may involve cyclocondensation reactions, nucleophilic substitutions, and the use of specific catalysts to achieve the desired structural motifs. For example, a related compound, 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine, was synthesized through a four-component cyclo condensation involving diacetyl, aromatic aldehyde, 2-(piperazin-1-yl)ethanamine, and ammonium acetate, using SO4²⁻/Y2O3 as a catalyst in ethanol (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by spectral and crystallographic methods, including IR, NMR, and mass spectrometry, often revealing complex arrangements of rings and substituents contributing to their biological activity. For instance, the crystal structure of related compounds shows specific spatial arrangements and conformational details essential for their biological functions (Thimmegowda et al., 2009).